Cas no 1349718-93-9 (1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1349718-93-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD20233277
• CID: 4591711
• PubChem ID: 56604617
• Update Time: 2025-10-13

1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid
• 1-(cyclobutylmethyl)pyrazole-4-carboxylic acid
• 1-Cyclobutylmethyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD20233277
• Inchi： 1S/C9H12N2O2/c12-9(13)8-4-10-11(6-8)5-7-2-1-3-7/h4,6-7H,1-3,5H2,(H,12,13)
• InChI Key： IKYYZQPKZYCDHO-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)CC1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid

1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid, also known by its CAS number 1349718-93-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to this compound.

The molecular structure of 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a cyclobutylmethyl group at the 1-position and a carboxylic acid group at the 4-position. This arrangement imparts the molecule with both aromaticity and functional diversity, making it a versatile scaffold for further chemical modifications. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to engage in various hydrogen bonding interactions, which are crucial for bioavailability and target binding in pharmaceutical compounds.

Recent studies have highlighted the potential of 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid as a lead compound in the development of novel therapeutics. Researchers have explored its role as a ligand for various protein targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

The synthesis of 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and oxidations. One common approach involves the condensation of cyclobutanecarbaldehyde with hydrazine derivatives to form the pyrazole ring, followed by carboxylation to introduce the carboxylic acid group. This process is highly efficient and can be scaled up for industrial production.

In terms of biological activity, 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid has shown promise in several therapeutic areas. For example, it has been investigated as a potential anti-inflammatory agent due to its ability to modulate cytokine production in immune cells. Additionally, preclinical studies have indicated that this compound may possess anti-microbial properties, making it a candidate for antibiotic development.

The structural versatility of 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid allows for extensive chemical modifications to optimize its pharmacokinetic properties. By altering the substituents on the pyrazole ring or modifying the cyclobutyl group, researchers can enhance solubility, bioavailability, and target specificity. These modifications are critical for advancing the compound from the laboratory stage to clinical trials.

In conclusion, 1-(Cyclobutylmethyl)-1H-pyrazole-4-carboxylic acid, with its unique structure and diverse functional groups, represents a valuable platform for drug discovery. Its potential applications span across multiple therapeutic areas, and ongoing research continues to uncover new insights into its biological roles and mechanisms of action. As advancements in synthetic chemistry and pharmacology progress, this compound is poised to play an increasingly important role in the development of innovative medicines.